1-{[6-(isopropylthio)hexyl]oxy}-4-methoxybenzene

• IUPAC Name: 1-methoxy-4-(6-propan-2-ylsulfanylhexoxy)benzene
• InChI: InChI=1S/C16H26O2S/c1-14(2)19-13-7-5-4-6-12-18-16-10-8-15(17-3)9-11-16/h8-11,14H,4-7,12-13H2,1-3H3
• InChI Key: KBCXTYMZLOCTTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SCCCCCCOC1=CC=C(C=C1)OC
• Molecular Formula: C16H26O2S
• Molecular Weight: 282.4 g/mol

Description

1-{[6-(isopropylthio)hexyl]oxy}-4-methoxybenzene, commonly known as ITMH, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized through various methods and has been found to have unique biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of ITMH is not fully understood. However, it has been proposed that ITMH may interact with specific receptors or enzymes in the body, leading to changes in cellular signaling pathways. ITMH has been found to have a high affinity for certain proteins, which may contribute to its biological effects.
Biochemical and Physiological Effects:
ITMH has been found to have various biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which may be useful in the treatment of various diseases. ITMH has also been found to have potential antitumor activity and may be useful in cancer research.

Advantages and Limitations for Lab Experiments

ITMH has several advantages for use in lab experiments. It is stable and can be easily synthesized in large quantities. ITMH is also relatively inexpensive compared to other compounds used in scientific research. However, ITMH has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on ITMH. One area of interest is the development of novel ITMH derivatives with improved properties. Another area of research is the investigation of ITMH's potential use in the treatment of various diseases, including cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of ITMH and its effects on cellular signaling pathways.

Synthesis Methods

ITMH can be synthesized through a multi-step reaction involving the starting materials 4-methoxyphenol and 6-isopropylthiohexanol. The reaction involves the use of various reagents and solvents and requires careful optimization to obtain a high yield of the desired product. The synthesis of ITMH has been described in detail in various scientific publications.

Scientific Research Applications

ITMH has been studied for its potential applications in scientific research. It has been found to have unique properties that make it useful in various fields of research, including medicinal chemistry, biochemistry, and molecular biology. ITMH has been used as a tool to study the interaction of small molecules with biological systems and to investigate the role of specific chemical groups in drug design.